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The table below summarizes the key biochemical characteristics of ARP-100:

Attribute Description

Primary Target Matrix Metalloproteinase-2 (MMP-2) [1] [2] [3]

Mechanism of Action Selective inhibition; interacts with the S1' pocket of MMP-2 [1] [4]

Key Biological Effect Shows anti-invasive properties in in vitro cell invasion assays [2] [3]

CAS Number 704888-90-4 [1] [3] [4]

Molecular Formula C₁₇H₂₀N₂O₅S [1] [2] [4]

Molecular Weight 364.42 g/mol [1] [2] [4]

Selectivity and Potency Data

ARP-100 is designed for high selectivity towards MMP-2 over other closely related MMPs. The following

table details its inhibitory activity (IC₅₀) across different MMP family members, based on cell-free assay

data [1] [2] [3]:
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Matrix Metalloproteinase (MMP) IC₅₀ Value

MMP-2 12 nM

MMP-9 200 nM

MMP-3 4.5 μM

MMP-1 >50 μM

MMP-7 >50 μM

Experimental Protocols

A key application of ARP-100 is in studying cancer cell invasion. The experimental workflow and key steps

from a cited study are as follows:
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Start: HT1080 Fibrosarcoma
Cell Invasion Assay

Plate HT1080 cells
on Matrigel-coated surface

in complete medium

Incubate for 24 hours
to allow cell attachment

Add ARP-100
(Working Concentration: 50 nM)

Incubate for 1 hour

Observe and quantify
invasive elongations
under microscope

Result: Significant reduction
in total number of

invasive elongations

Click to download full resolution via product page

Key aspects of this experimental protocol include:

Cell Line: The protocol uses HT1080 human fibrosarcoma cells, a standard model for invasion

studies [2].
Invasion Substrate: Cells are plated on Matrigel, a reconstituted basement membrane matrix that

simulates the physiological barrier cells must degrade to invade [1] [4].
Treatment: After cell attachment, ARP-100 is applied at a concentration of 50 nM [2].

Outcome Measurement: The anti-invasive effect is quantified by counting the reduction in "invasive
elongations," the protrusions formed by cells as they invade through the Matrigel [1] [2].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s519372?utm_src=pdf-body-img
https://www.selleckchem.com/products/arp-100.html
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOopdjE__BV-d-FdAjoSUXys_3CMe9QjaB4kp1sFdmSWZ7dJ0mZuO
https://www.targetmol.com/compound/arp-100
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.selleckchem.com/products/arp-100.html
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOopdjE__BV-d-FdAjoSUXys_3CMe9QjaB4kp1sFdmSWZ7dJ0mZuO
https://www.selleckchem.com/products/arp-100.html
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Practical Usage in Research

For laboratory use, here are key handling and preparation details:

Solubility: ARP-100 is typically dissolved in DMSO to create stock solutions (e.g., 10-100 mM) [1]

[3].
Storage: As a solid powder, it should be stored at -20°C; prepared DMSO stock solutions should be

stored at -80°C [1] [4].
In Vitro Formulation: A common formulation for cellular assays is 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline [1] [4].
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Available at: [https://www.smolecule.com/products/b519372#what-is-arp-100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOopdjE__BV-d-FdAjoSUXys_3CMe9QjaB4kp1sFdmSWZ7dJ0mZuO
https://www.rndsystems.com/products/arp-100_2621
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOopdjE__BV-d-FdAjoSUXys_3CMe9QjaB4kp1sFdmSWZ7dJ0mZuO
https://www.targetmol.com/compound/arp-100
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOopdjE__BV-d-FdAjoSUXys_3CMe9QjaB4kp1sFdmSWZ7dJ0mZuO
https://www.targetmol.com/compound/arp-100
https://www.smolecule.com/products/s519372?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOopdjE__BV-d-FdAjoSUXys_3CMe9QjaB4kp1sFdmSWZ7dJ0mZuO
https://www.selleckchem.com/products/arp-100.html
https://www.rndsystems.com/products/arp-100_2621
https://www.targetmol.com/compound/arp-100
https://www.smolecule.com/products/b519372#what-is-arp-100
https://www.smolecule.com/products/b519372#what-is-arp-100
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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